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Compound of Interest

Compound Name: Trimethyl phosphonoacetate

Cat. No.: B042384 Get Quote

This guide provides a comprehensive overview of the safety, physical, and chemical properties

of trimethyl phosphonoacetate. The information is compiled for researchers, scientists, and

professionals in drug development, presenting key data in a structured format to ensure safe

handling and use.

Chemical Identification and Physical Properties
Trimethyl phosphonoacetate is a phosphonic ester commonly used in organic synthesis.[1][2]

Its fundamental properties are summarized below.
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Property Value Reference

Molecular Formula C₅H₁₁O₅P [3][4][5]

Molecular Weight 182.11 g/mol [3][4][5]

CAS Number 5927-18-4 [4][6][7]

Appearance
Clear, colorless to light yellow

liquid
[2][3][8]

Odor
No information available /

None reported
[3][8]

Boiling Point 118 °C @ 0.85 mmHg [3][4]

Density
1.2629 g/cm³ or 1.125 g/mL at

25 °C
[3][4]

Flash Point
> 112 °C (> 233.6 °F) - closed

cup
[3][4]

Refractive Index n20/D 1.437 [4]

Vapor Density 6.3 [3]

Hazard Identification and GHS Classification
The hazard classification for trimethyl phosphonoacetate varies across different suppliers.

While some sources state that the compound is not classified under GHS, others report

potential hazards.[7][9] An aggregated review from the ECHA C&L Inventory indicates that a

majority of notifications (87.5%) report that the chemical does not meet GHS hazard criteria.[1]

However, a minority of suppliers classify it with the following hazards:
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
Exclamation Mark Warning

Serious Eye

Damage/Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Exclamation Mark Warning

Specific Target Organ

Toxicity - Single

Exposure (Category

3)

H335: May cause

respiratory irritation
Exclamation Mark Warning

Flammable Liquids

(Category 4)

H227: Combustible

liquid
(None) Warning

Note: The percentage of companies notifying these hazards is relatively low (10-13%).[1]

The following diagram illustrates the potential GHS hazard classifications reported by some

sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Trimethyl-phosphonoacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Pictogram

Reported Hazard Statements

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

H227 Combustible liquid

Click to download full resolution via product page

Caption: GHS Hazard Pictogram and Associated Statements.

Toxicological Information
The toxicological properties of trimethyl phosphonoacetate have not been fully investigated.

[3][10] Most safety data sheets indicate that no acute toxicity data is available.[8][10] The

primary health concerns are related to potential irritation.

Eye Contact: May cause eye irritation.[3]

Skin Contact: May cause skin irritation.[3]

Inhalation: May cause respiratory tract irritation.[3]

Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[3]

No data is available regarding carcinogenicity, mutagenicity, or reproductive toxicity.[6][10]
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First Aid Measures
In case of exposure, the following first aid measures should be taken immediately.[3][7]

Exposure Route First Aid Protocol

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get immediate medical attention.

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing.

Get medical aid. Wash clothing before reuse.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get

immediate medical aid.

The logical workflow for responding to an exposure event is outlined in the diagram below.
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Exposure Route Assessment

Immediate Actions

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Flush with water (15 min)
Remove contaminated clothing

Flush with water (15 min)
Lift eyelids

Move to fresh air
Provide oxygen or artificial respiration if needed

Give 2-4 cups of water/milk
(if conscious)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Response Workflow for Exposure.

Fire-Fighting and Accidental Release Measures
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Parameter Details Reference

Extinguishing Media

Use water spray, dry chemical,

carbon dioxide, or alcohol-

resistant foam.

[3][7]

Fire-Fighting Info

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear. Vapors

are heavier than air and can

spread. Containers may

explode when heated.

[3]

Hazardous Decomposition

Phosphine, carbon monoxide,

carbon dioxide, and oxides of

phosphorus.

[3]

Spill Cleanup

Absorb spill with inert material

(e.g., vermiculite, sand). Place

in a suitable container for

disposal. Ensure adequate

ventilation and remove all

ignition sources.

[3]

Handling, Storage, and Personal Protection
Proper handling and storage are crucial to minimize risk.

Handling: Wash thoroughly after handling. Use with adequate ventilation. Avoid contact with

eyes, skin, and clothing. Avoid ingestion and inhalation.[3]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances and

sources of ignition. Keep the container tightly closed.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate chemical safety goggles or glasses as described by

OSHA or EN166 standards.[3][11]
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Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[3][6]

Respiratory Protection: Follow OSHA respirator regulations (29 CFR 1910.134) or

European Standard EN 149. Use a respirator if exposure limits are exceeded or irritation is

experienced.[3][7]

Experimental Protocols
The safety data sheets reviewed for this guide do not contain detailed experimental protocols

for the derivation of toxicological or physical data. This is standard for SDS documents, which

are intended as summaries for safe handling rather than detailed scientific reports. The

quantitative data provided, such as flash point and density, are typically determined using

standardized ASTM or equivalent methods, but the specific reports are not cited in the SDS.

For toxicological data, the common statement "the toxicological properties of this material have

not been fully investigated" indicates a lack of comprehensive studies.[3]

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[3]

Conditions to Avoid: Incompatible materials, ignition sources, and excess heat.[3]

Incompatibilities: Strong oxidizing agents.[3]

Hazardous Polymerization: Has not been reported.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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